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Compound Name: Amicoumacin C

Cat. No.: B15567500

Amicoumacin C: A Comprehensive Technical
Guide

Introduction

Amicoumacin C is a member of the amicoumacin group of antibiotics, which are characterized
by a dihydroisocoumarin core linked to an amino acid moiety.[1] While its parent compound,
Amicoumacin A, exhibits a range of biological activities, Amicoumacin C is generally
considered to be a biologically inactive degradation product.[2] This guide provides a detailed
overview of the structure, chemical properties, and synthesis of Amicoumacin C, intended for
researchers, scientists, and professionals in the field of drug development.

Structure and Chemical Properties

Amicoumacin C is a complex natural product with the chemical formula C20H26N207.[3] Its
structure consists of a 3,4-dihydro-8-hydroxyisocoumarin core linked via an amide bond to an
unusual amino acid derivative.

Table 1: Chemical and Physical Properties of Amicoumacin C
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Property Value Reference
Molecular Formula C20H26N207 [3]
Molecular Weight 406.43 g/mol [3]
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1.1. Spectral Data

The structure of Amicoumacin C has been elucidated using various spectroscopic techniques,
including Nuclear Magnetic Resonance (NMR). While a complete dataset is spread across
multiple sources, representative 1H and 13C NMR data for amicoumacin derivatives have been
reported.[4][5]

Table 2: Representative NMR Spectral Data for Amicoumacin Derivatives (in methanol-d4)[4][5]
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1H Chemical Shift (dH,

Position 13C Chemical Shift (6C) multiplicity, J in Hz)
3 ~70-75 ~4.7 (dd)

4 ~30-35 ~2.9 (m), 3.1 (M)
5 ~110-115 ~6.8 (d)

6 ~130-135 ~7.5 (dd)

7 ~115-120 ~6.9 (d)

8 ~160-165

1 ~55-60 ~4.5 (dt)

2' ~35-40 ~1.8 (m)

3 ~25-30 ~1.6 (M)

4 ~22-24 ~0.9 (d)

5" ~22-24 ~0.9 (d)

C=0 (amide) ~170-175

C=0 (lactone) ~170-175

Note: The exact chemical shifts can vary depending on the specific derivative and the solvent

used.

Chemical Stability and Degradation

Amicoumacin A is known to be unstable in aqueous solutions and undergoes intramolecular

lactonization to form the biologically inactive Amicoumacin C, which can then hydrolyze to

Amicoumacin B.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15567500?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8015134/
https://www.mdpi.com/2079-6382/9/4/157
https://www.mdpi.com/2079-6382/9/4/157
https://www.biosynth.com/p/AA177130/77682-31-6-amicoumacin-c
https://www.researchgate.net/figure/1-H-NMR-J-in-Hz-13-C-NMR-spectral-data-of-amicoumacin-D-4-and-E-5-in-methanol-d-4_tbl2_350471667
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036425/
https://www.benchchem.com/product/b15567500#amicoumacin-c-structure-and-chemical-properties
https://www.benchchem.com/product/b15567500#amicoumacin-c-structure-and-chemical-properties
https://www.benchchem.com/product/b15567500#amicoumacin-c-structure-and-chemical-properties
https://www.benchchem.com/product/b15567500#amicoumacin-c-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15567500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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